Cas no 1805008-41-6 (2-(Difluoromethyl)-3-fluoropyridine-5-sulfonamide)

• Product Name: 2-(Difluoromethyl)-3-fluoropyridine-5-sulfonamide
• CAS No: 1805008-41-6
• MF: C₆H₅F₃N₂O₂S
• MW: 226.176310300827
• CID: 4923011
• Update Time: 2025-06-11

2-(Difluoromethyl)-3-fluoropyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoropyridine-5-sulfonamide

• Inchi： 1S/C6H5F3N2O2S/c7-4-1-3(14(10,12)13)2-11-5(4)6(8)9/h1-2,6H,(H2,10,12,13)
• InChI Key： YUADYESFAFUPRF-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C(F)F)C(=C1)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 0.2
• Topological Polar Surface Area: 81.4

Additional information on 2-(Difluoromethyl)-3-fluoropyridine-5-sulfonamide

Recent Advances in the Study of 2-(Difluoromethyl)-3-fluoropyridine-5-sulfonamide (CAS: 1805008-41-6)

The compound 2-(Difluoromethyl)-3-fluoropyridine-5-sulfonamide (CAS: 1805008-41-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in medicinal chemistry, owing to their enhanced metabolic stability and bioavailability. The presence of both difluoromethyl and sulfonamide functional groups in 2-(Difluoromethyl)-3-fluoropyridine-5-sulfonamide makes it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to efficiently produce this compound in high yields and purity.

In vitro studies have demonstrated that 2-(Difluoromethyl)-3-fluoropyridine-5-sulfonamide exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways. Specifically, it has shown significant promise as a selective inhibitor of cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. These findings suggest potential applications in the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Further pharmacological evaluations have revealed that this compound possesses favorable pharmacokinetic properties, including good oral bioavailability and a relatively long half-life in preclinical models. These characteristics make it an attractive lead compound for further optimization and development. Additionally, molecular docking studies have provided insights into the binding interactions between 2-(Difluoromethyl)-3-fluoropyridine-5-sulfonamide and its target enzymes, offering a structural basis for future drug design efforts.

Despite these promising results, challenges remain in the development of 2-(Difluoromethyl)-3-fluoropyridine-5-sulfonamide as a therapeutic agent. Current research is focused on addressing potential toxicity concerns and improving selectivity to minimize off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(Difluoromethyl)-3-fluoropyridine-5-sulfonamide (CAS: 1805008-41-6) represents a novel and promising compound in the field of medicinal chemistry. Its unique structural features and potent biological activity make it a valuable candidate for further research and development. Continued investigation into its mechanism of action and therapeutic potential is expected to yield significant advancements in the treatment of inflammatory diseases and beyond.